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Compound Name: 2-Methyl-5-nitrobenzoate
Cat. No.: B13354976
Get Quote
\ J

In the landscape of drug discovery and organic synthesis, Methyl 2-methyl-5-nitrobenzoate
(CAS No. 77324-87-9) serves as a valuable intermediate, particularly in the development of
anti-inflammatory agents, agrochemicals, and specialty polymers[1]. Its utility stems from the
reactive nitro group and ester functionality, which allow for diverse chemical transformations[1].
However, the very reactivity that makes a compound useful necessitates a thorough and
nuanced understanding of its potential hazards.

This guide moves beyond the standard, templated Safety Data Sheet (SDS). As scientists and
researchers, our engagement with safety information must be dynamic. We must not only
understand the listed hazards but also comprehend the chemical principles that underpin them.
This document is structured to provide that deeper insight, fostering a culture of proactive
safety and experimental integrity for professionals handling this compound.

Section 1: Chemical Identity and Physicochemical
Landscape

A foundational element of safe handling is a precise understanding of the substance's identity
and physical characteristics. These properties dictate its behavior under various laboratory
conditions and inform appropriate storage and handling protocols.
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Key Identifiers and Properties:

Property Value Source(s)

methyl 2-methyl-5-
IUPAC Name ] [2]
nitrobenzoate

2-Methyl-5-nitrobenzoic Acid

Synonyms Methyl Ester, Methyl 5-Nitro-o- [1][3]
toluate

CAS Number 77324-87-9 [11[21[4]

Molecular Formula C9HINO4 [11[2][4]

Molecular Weight 195.17 g/mol [11[2]

White to light yellow crystalline
Appearance _ [1][4]
powder or solid

Purity Typically =98% [1]

Melting Point 67.0-71.0°C

Store in a cool, dry, well-
Recommended Storage ventilated place. Some [1][5][6]

suppliers recommend 0-8 °C.

The compound's solid nature at room temperature is a key handling consideration. As a
crystalline powder, it has the potential to become airborne, creating an inhalation risk that is
less pronounced with liquids. Its recommended storage at refrigerated temperatures suggests
a focus on preserving long-term stability and purity[1].

Section 2: Hazard Analysis and GHS Classification

The Globally Harmonized System (GHS) provides a universal framework for hazard
communication. For Methyl 2-methyl-5-nitrobenzoate, the primary, officially reported hazard is
acute oral toxicity[2].

e GHS Pictogram:
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» Signal Word:Warning[2]
e Hazard Statement:H302: Harmful if swallowed][2].

This classification (Acute Toxicity, Oral, Category 4) is the cornerstone of its risk profile[2]. The
causality behind this is likely linked to the nitroaromatic structure, a class of compounds known
for a range of toxicological effects upon metabolic activation. While specific data for skin and
eye irritation for this exact molecule is not aggregated in top-level inventories, related
nitroaromatic compounds frequently exhibit irritant properties[5]. Therefore, a conservative and
prudent approach dictates treating this compound as a potential skin, eye, and respiratory
irritant.

Precautionary Statements: The GHS classification is paired with actionable advice[?2]:

P264: Wash hands and any exposed skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301+P317: IF SWALLOWED: Get medical help.

P330: Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.

Section 3: Exposure Control and Personal
Protective Workflow

Controlling exposure is paramount. The selection of Personal Protective Equipment (PPE) is
not a static checklist but a dynamic risk assessment. The following workflow illustrates the
decision-making process for safely handling Methyl 2-methyl-5-nitrobenzoate powder.
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Preparation & Engineering Controls

@ask: Weighi@

Work in a certified

Chemical Fume Hood or
Ventilated Balance Enclosure

Personal Protective Equipment (PPE) Selection

Wear Nitrile Gloves
(Inspect prior to use)

Standard Laboratory Coat
(Buttoned)

ANSI Z87.1-rated Safety Glasses
with Side Shields or Goggles

Is significant dust expected?
(e.g., large quantities, poor ventilation)

Use NIOSH-approved
N95 Dust Mask or higher
(e.g., half-mask respirator with P100 filters)

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling solid Methyl 2-methyl-5-nitrobenzoate.
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This workflow is a self-validating system. By starting with engineering controls (the fume hood),
we establish the first and most effective barrier. The subsequent PPE choices build upon this
foundation, with respiratory protection being a critical checkpoint based on the scale and nature
of the handling task[5][6][7].

Section 4: Emergency Protocols and First Aid

In the event of an exposure or spill, a rapid and correct response is critical. Methodologies must
be clear and readily accessible.

4.1 First-Aid Measures The immediate actions taken after an exposure can significantly impact
the outcome. The following protocols are based on standard best practices for chemicals with
this hazard profile.

e Ingestion:This is the primary documented hazard. Do NOT induce vomiting. Rinse the mouth
thoroughly with water. Never give anything by mouth to an unconscious person. Call a
Poison Control Center or seek immediate medical attention[5][7].

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person
IS not breathing, begin artificial respiration (use a barrier device to avoid mouth-to-mouth
resuscitation). Seek medical attention[5][7].

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical help[5].

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. If eye irritation persists, seek medical advice[5][6].

4.2 Fire-Fighting Measures While likely combustible, this compound does not have a low flash
point[8]. The primary danger in a fire is the generation of toxic decomposition products.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), alcohol-resistant
foam, or water spray[5][6][7].

e Hazardous Combustion Products: Thermal decomposition can produce toxic fumes,
including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx)[6]. The
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presence of NOx is a significant respiratory hazard.

» Protective Actions for Firefighters: Firefighters must wear a self-contained breathing
apparatus (SCBA) and full protective gear to prevent contact with skin and eyes and
inhalation of toxic fumes[5][7].

4.3 Accidental Release Measures A spill of this solid material requires a careful cleanup
strategy to prevent secondary contamination and aerosolization.
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and ensure adequate ventilation

'

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Prevent further spread.
Avoid generating dust.

GENTLY sweep or scoop solid material.
Dampening with a suitable solvent (e.g., acetone)
can reduce dust.

l

[ Place material into a labeled, j
S e

ealed container for chemical wast

'

Clean spill area with soap and water.
Dispose of cleanup materials as hazardous waste.

Spill Secured

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe cleanup of a solid chemical spill.
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This protocol emphasizes dust suppression, a critical step often overlooked with solid spills[8]
[9]. Dampening the material transforms a respiratory hazard into a more manageable solid
waste, demonstrating an experienced-based approach to containment[9].

Section 5: Disposal and Environmental
Considerations

Proper disposal is a legal and ethical responsibility.

o Disposal Method: This material and its container must be disposed of as hazardous waste.
Follow all federal, state, and local regulations. Do not allow the chemical to enter drains or
waterways|7].

o Container Disposal: Contaminated containers should be treated as hazardous waste and
disposed of accordingly.

Conclusion: Integrating Safety into Science

The safe handling of Methyl 2-methyl-5-nitrobenzoate is not an obstacle to research but an
integral part of rigorous scientific practice. By understanding its identity, recognizing its primary
hazard of acute oral toxicity, and implementing robust control measures and emergency plans,
researchers can confidently utilize this compound's synthetic potential. The workflows and data
presented in this guide are designed to be a practical resource, empowering drug development
professionals to move beyond mere compliance and embrace a culture of proactive, intelligent
safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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